N-mesityl-2-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C18H21NO2/c1-12-9-13(2)18(14(3)10-12)19-17(20)11-15-7-5-6-8-16(15)21-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: PQETWIZXQIGLJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2=CC=CC=C2OC)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

N-mesityl-2-(2-methoxyphenyl)acetamide, also known as N-mesitylacetyl-2-methoxyaniline or NMA, is a synthetic compound that belongs to the class of N-acyl anilines. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, biochemistry, and materials science.

Scientific Research Applications

Comparative Metabolism in Human and Rat Liver Microsomes

Research has shown that certain acetamide compounds, including those structurally related to N-mesityl-2-(2-methoxyphenyl)acetamide, undergo complex metabolic activation pathways. These pathways involve metabolites that can be bioactivated through specific hydroxylation and oxidation processes, potentially leading to carcinogenic products. This study highlights the distinct metabolic activities in human and rat liver microsomes, which are critical for understanding the bioactivity of such compounds (Coleman et al., 2000).

Herbicide Soil Reception and Activity

Another study explored the reception and activity of acetamide herbicides in the presence of wheat straw and irrigation. It demonstrated the impact of environmental factors on the efficacy of these herbicides, which could have implications for compounds like this compound in agricultural settings (Banks & Robinson, 1986).

Diesel Oxygenate Additive

Research into 2-methoxyethyl acetate, a compound similar to this compound, has demonstrated its potential as a diesel additive. This additive can decrease exhaust smoke and has been studied for its effects on engine combustion and emissions, indicating possible applications in fuel technology (Yanfeng et al., 2007).

Acetaminophen Metabolism

A study on acetaminophen metabolism revealed the formation of various metabolites, including 2-methoxyacetaminophen. This research provides insights into the metabolic pathways of compounds structurally similar to this compound and their potential biological activities (Mrochek et al., 1974).

Green Synthesis of Azo Disperse Dyes

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in the production of azo disperse dyes, illustrates the use of acetamide derivatives in dye manufacturing. This study used a novel Pd/C catalyst for efficient synthesis, showing potential for eco-friendly production methods in the dye industry (Qun-feng, 2008).

Anticonvulsant Activities

N-benzyl 2-acetamidoacetamides, structurally related to this compound, have shown significant anticonvulsant activities. This research offers insights into the therapeutic potential of similar compounds in the treatment of seizures (Choi et al., 1996).

Safety and Hazards

“N-mesityl-2-(2-methoxyphenyl)acetamide” is moderately toxic by ingestion. It is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. It may cause skin irritation, serious eye irritation, and respiratory irritation. It should be stored in a well-ventilated place and the container should be kept tightly closed.